2-Chloro-4-nitrotoluene
2-Chloro-4-nitrotoluene
2-chloro-4-nitrotoluene is a nitrotoluene that is p-nitrotoluene in which one of the hydrogens that is ortho to the methyl group has been replaced by a chlorine. A pale yellow crystalline compound that is insoluble in water but dissolves in most organic solvents, it is used in the manufacture of dyes. It is a member of monochlorobenzenes and a nitrotoluene.
Brand Name:
Vulcanchem
CAS No.:
121-86-8
VCID:
VC21159502
InChI:
InChI=1S/C7H6ClNO2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)[N+](=O)[O-])Cl
Molecular Formula:
C7H6ClNO2
Molecular Weight:
171.58 g/mol
2-Chloro-4-nitrotoluene
CAS No.: 121-86-8
Cat. No.: VC21159502
Molecular Formula: C7H6ClNO2
Molecular Weight: 171.58 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-chloro-4-nitrotoluene is a nitrotoluene that is p-nitrotoluene in which one of the hydrogens that is ortho to the methyl group has been replaced by a chlorine. A pale yellow crystalline compound that is insoluble in water but dissolves in most organic solvents, it is used in the manufacture of dyes. It is a member of monochlorobenzenes and a nitrotoluene. |
|---|---|
| CAS No. | 121-86-8 |
| Molecular Formula | C7H6ClNO2 |
| Molecular Weight | 171.58 g/mol |
| IUPAC Name | 2-chloro-1-methyl-4-nitrobenzene |
| Standard InChI | InChI=1S/C7H6ClNO2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,1H3 |
| Standard InChI Key | LLYXJBROWQDVMI-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])Cl |
| Canonical SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])Cl |
| Boiling Point | 260.0 °C 260 °C AT 760 MM HG |
| Colorform | NEEDLES FROM ALCOHOL |
| Melting Point | 66.5 °C 68 °C |
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